Cas no 1131614-86-2 (Methyl 3-iodo-4-(piperazin-1-ylmethyl)benzoate)

• Product Name: Methyl 3-iodo-4-(piperazin-1-ylmethyl)benzoate
• CAS No: 1131614-86-2
• MF: C₁₃H₁₇IN₂O₂
• MW: 360.190755605698
• CID: 1201767
• PubChem ID: 44828977
• Update Time: 2025-04-20

Methyl 3-iodo-4-(piperazin-1-ylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-4-(piperazin-1-ylmethyl)benzoate
• CTK8E2178
• KB-202908
• FT-0652721
• A802928
• methyl 3-iodanyl-4-(piperazin-1-ylmethyl)benzoate
• I14-5532
• 1131614-86-2
• DB-060446
• DTXSID50661064
• Methyl 3-iodo-4-[(piperazin-1-yl)methyl]benzoate
• AKOS015852032

• Inchi： 1S/C13H17IN2O2/c1-18-13(17)10-2-3-11(12(14)8-10)9-16-6-4-15-5-7-16/h2-3,8,15H,4-7,9H2,1H3
• InChI Key： FDOQXLPZOUOLLE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1CN1CCNCC1

Computed Properties

• Exact Mass: 360.03348g/mol
• Monoisotopic Mass: 360.03348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų